Cas no 39669-85-7 (1,4-Benzenedicarboxylic acid, di-2,7-octadienyl ester)

• Product Name: 1,4-Benzenedicarboxylic acid, di-2,7-octadienyl ester
• CAS No: 39669-85-7
• MF: C₂₄H₃₀O₄
• MW: 382.492607593536
• CID: 291846
• PubChem ID: 71360376
• Update Time: 2025-04-19

1,4-Benzenedicarboxylic acid, di-2,7-octadienyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, di-2,7-octadienyl ester
• bis(octa-2,7-dienyl) benzene-1,4-dicarboxylate
• DTXSID00784171
• Diocta-2,7-dien-1-yl benzene-1,4-dicarboxylate
• 39669-85-7

• Inchi： 1S/C24H30O4/c1-3-5-7-9-11-13-19-27-23(25)21-15-17-22(18-16-21)24(26)28-20-14-12-10-8-6-4-2/h3-4,11-18H,1-2,5-10,19-20H2
• InChI Key： NCYKTZIGXVHTEG-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C(=O)OCC=CCCCC=C)=CC=1)=O)CC=CCCCC=C

Computed Properties

• Exact Mass: 382.2145
• Monoisotopic Mass: 382.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 16
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 6.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives